4-[(2-methyl-6-phenylthieno[2,3-d]pyrimidin-4-yl)amino]phenol hydrochloride

• IUPAC Name: 4-[(2-methyl-6-phenylthieno[2,3-d]pyrimidin-4-yl)amino]phenol;hydrochloride
• InChI: InChI=1S/C19H15N3OS.ClH/c1-12-20-18(22-14-7-9-15(23)10-8-14)16-11-17(24-19(16)21-12)13-5-3-2-4-6-13;/h2-11,23H,1H3,(H,20,21,22);1H
• InChI Key: MDJGRYKUQIDUJZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=C2C=C(SC2=N1)C3=CC=CC=C3)NC4=CC=C(C=C4)O.Cl
• Molecular Formula: C19H16ClN3OS
• Molecular Weight: 369.9 g/mol

Description

4-[(2-methyl-6-phenylthieno[2,3-d]pyrimidin-4-yl)amino]phenol hydrochloride is a chemical compound that has gained significant attention in the scientific community due to its potential applications in biomedical research. This compound is a potent inhibitor of certain kinases, which are enzymes that play a critical role in various cellular processes.

Mechanism of Action

The mechanism of action of 4-[(2-methyl-6-phenylthieno[2,3-d]pyrimidin-4-yl)amino]phenol hydrochloride involves the inhibition of specific kinases. This compound binds to the ATP-binding site of the kinase, preventing its activation and subsequent downstream signaling. This inhibition leads to the suppression of cell proliferation and induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-[(2-methyl-6-phenylthieno[2,3-d]pyrimidin-4-yl)amino]phenol hydrochloride have been extensively studied. This compound has been shown to induce cell cycle arrest and apoptosis in cancer cells, leading to the suppression of tumor growth. In addition, this compound has been shown to have anti-inflammatory effects, making it a potential therapeutic agent for inflammatory diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 4-[(2-methyl-6-phenylthieno[2,3-d]pyrimidin-4-yl)amino]phenol hydrochloride in lab experiments include its potent kinase inhibition activity, which makes it an effective tool for studying cellular processes that involve these kinases. However, one limitation of this compound is its potential toxicity, which requires careful handling and monitoring in lab experiments.

Future Directions

There are several future directions for the study of 4-[(2-methyl-6-phenylthieno[2,3-d]pyrimidin-4-yl)amino]phenol hydrochloride. One potential direction is the development of new analogs of this compound with improved potency and selectivity for specific kinases. Another direction is the investigation of the potential therapeutic applications of this compound in other diseases, such as autoimmune disorders and neurodegenerative diseases. Additionally, the use of this compound in combination with other therapeutic agents could be explored to enhance its efficacy and reduce potential toxicity.

Scientific Research Applications

4-[(2-methyl-6-phenylthieno[2,3-d]pyrimidin-4-yl)amino]phenol hydrochloride has been extensively studied for its potential applications in biomedical research. This compound is a potent inhibitor of several kinases, including JAK2, FLT3, and RET. These kinases play a critical role in various cellular processes, including cell proliferation, differentiation, and survival. Therefore, inhibition of these kinases has been shown to be effective in the treatment of various cancers, including leukemia and lymphoma.